[(3-Ethoxy-4-propoxyphenyl)methyl](propyl)amine

• Molecular Formula: C15H25NO2
• Molecular Weight: 251.36 g/mol
• IUPAC Name: N-[(3-ethoxy-4-propoxyphenyl)methyl]propan-1-amine
• InChI: InChI=1S/C15H25NO2/c1-4-9-16-12-13-7-8-14(18-10-5-2)15(11-13)17-6-3/h7-8,11,16H,4-6,9-10,12H2,1-3H3
• InChI Key: WQOGNCYFTVBIDL-UHFFFAOYSA-N
• Canonical SMILES: CCCNCC1=CC(=C(C=C1)OCCC)OCC

Description

(3-Ethoxy-4-propoxyphenyl)methylamine is a chemical compound with the molecular formula C15H25NO2. It is known for its potential implications in various fields of research and industry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Ethoxy-4-propoxyphenyl)methylamine typically involves the reaction of 3-ethoxy-4-propoxybenzaldehyde with propylamine under specific conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. The reaction conditions, such as temperature and pressure, are optimized to achieve high yield and purity of the compound .

Industrial Production Methods

In an industrial setting, the production of (3-Ethoxy-4-propoxyphenyl)methylamine may involve large-scale synthesis using automated reactors and continuous flow processes. These methods ensure consistent quality and high throughput, making the compound available for various applications in research and industry.

Chemical Reactions Analysis

Types of Reactions

(3-Ethoxy-4-propoxyphenyl)methylamine undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, often involving the use of reducing agents.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired products .

Major Products Formed

The major products formed from these reactions depend on the specific type of reaction and the reagents used. For example, oxidation may yield oxides, while reduction may produce reduced amines. Substitution reactions can result in a variety of substituted derivatives .

Scientific Research Applications

(3-Ethoxy-4-propoxyphenyl)methylamine has several scientific research applications, including:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research explores its potential therapeutic applications and its role in drug development.

Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (3-Ethoxy-4-propoxyphenyl)methylamine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and the context in which the compound is used.

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to (3-Ethoxy-4-propoxyphenyl)methylamine include:

• (3-Ethoxy-4-methoxyphenyl)methylamine
• (3-Ethoxy-4-butoxyphenyl)methylamine
• (3-Ethoxy-4-ethoxyphenyl)methylamine

Uniqueness

(3-Ethoxy-4-propoxyphenyl)methylamine is unique due to its specific ethoxy and propoxy substituents, which confer distinct chemical properties and reactivity. These features make it valuable for specific applications in research and industry, distinguishing it from other similar compounds .